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Compound of Interest

Compound Name: CPI-637

Cat. No.: B606800 Get Quote

Introduction
CPI-637 is a potent and selective small molecule inhibitor of the bromodomains of the highly

homologous transcriptional coactivators, CREB-binding protein (CBP) and E1A binding protein

p300 (EP300).[1][2][3] These proteins are lysine acetyltransferases that play a crucial role in

regulating gene expression through the acetylation of histones and other transcription factors,

including c-MYC and p53.[3] By binding to the acetyl-lysine binding pockets of CBP and

EP300, CPI-637 disrupts their ability to recognize acetylated histones, thereby modulating

gene transcription.[3] This compound has demonstrated significant anti-proliferative effects in

various cancer cell lines and has also been investigated as a latency-reversing agent for HIV-1

by targeting BRD4 and TIP60 proteins.[4][5]

Quantitative Data Summary
The following table summarizes the reported biochemical and cellular potencies of CPI-637
against its primary targets and its effects in various cell lines.
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Target/Assay Method Value Cell Line Reference

CBP

(Bromodomain)
TR-FRET

IC₅₀: 0.03 µM (30

nM)
- [1][2][5][6]

BRET (Cellular) EC₅₀: 0.3 µM - [2]

Isothermal

Titration

Calorimetry

Kd: 0.031 µM - [3]

EP300

(Bromodomain)
TR-FRET

IC₅₀: 0.051 µM

(51 nM)
- [1][2][6]

BRD4 (BD1) TR-FRET IC₅₀: 11.0 µM - [2]

BRD9 TR-FRET IC₅₀: 0.73 µM - [6]

MYC Expression

Inhibition
QuantiGene Plex EC₅₀: 0.60 µM AMO-1 [1][3][6]

Antiproliferative

Activity
CellTiter-Glo IC₅₀: 3.13 µM CWR22Rv1 [2]

Cell Proliferation

Assay
IC₅₀: 0.65 µM LNCaP [5]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of CPI-637 and a general workflow

for its application in cell culture experiments.
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Caption: Mechanism of CPI-637 Action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for CPI-637 in Cell
Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606800#protocol-for-using-cpi-637-in-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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